4-chloro-N-(2-phenoxyphenyl)benzamide
Description
4-Chloro-N-(2-phenoxyphenyl)benzamide (C₁₉H₁₄ClNO₂) is a substituted benzamide featuring a para-chlorobenzoic acid group and a 2-phenoxyphenylamine moiety. Synthesized via the reaction of ortho-phenoxyaniline with para-chlorobenzoyl chloride, it crystallizes in the monoclinic space group P2₁/c (No. 14) with unit cell parameters: a = 19.328(4) Å, b = 7.1086(12) Å, c = 11.627(2) Å, β = 99.417(9)°, and Z = 4 . Key structural features include:
- Hydrogen bonding: C–H/O interactions between the para-chlorobenzoic acid H atom and the amide oxygen, as well as the ether oxygen of the phenoxy group .
- Non-covalent interactions: C–Cl/π interactions involving the chloro-substituted aromatic ring and adjacent phenyl groups (closest centroid distance: 3.8228(16) Å) .
- Planarity: The aromatic systems are nearly coplanar, with a dihedral angle of 9.99(11)° between the benzamide and phenoxyphenyl rings .
This compound is part of broader studies on steric and electronic effects in substituted amides, particularly how substituents influence conformation and crystal packing .
Properties
Molecular Formula |
C19H14ClNO2 |
|---|---|
Molecular Weight |
323.8 g/mol |
IUPAC Name |
4-chloro-N-(2-phenoxyphenyl)benzamide |
InChI |
InChI=1S/C19H14ClNO2/c20-15-12-10-14(11-13-15)19(22)21-17-8-4-5-9-18(17)23-16-6-2-1-3-7-16/h1-13H,(H,21,22) |
InChI Key |
FJTSXFOOZZVHSH-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)OC2=CC=CC=C2NC(=O)C3=CC=C(C=C3)Cl |
Canonical SMILES |
C1=CC=C(C=C1)OC2=CC=CC=C2NC(=O)C3=CC=C(C=C3)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structural Analogs
Structural Variations and Crystallographic Differences
Substituent Effects on Dihedral Angles
- 4-Chloro-N-(2-phenoxyphenyl)benzamide: The 2-phenoxy substituent promotes near-planarity (dihedral angle: 9.99°) between the benzamide and phenoxyphenyl rings due to resonance stabilization .
- 2-Chloro-N-(4-methoxyphenyl)benzamide : The methoxy group at the para position results in a significantly larger dihedral angle (79.20°) between the benzamide and methoxyphenyl rings, indicating reduced planarity compared to the title compound .
Hydrogen Bonding and Packing Motifs
- Title Compound : Features C–H/O hydrogen bonds and C–Cl/π interactions, forming a layered structure perpendicular to the crystallographic b-axis .
- N-(2,4-Difluorophenyl)-2-fluorobenzamide : Fluorine substituents enhance hydrogen-bond acceptor capacity, leading to stronger F···H interactions and distinct packing patterns compared to chloro analogs .
- 5-Chloro-2-hydroxy-N-(4-nitrophenyl)benzamide : Hydroxy and nitro groups facilitate intermolecular O–H···O and N–O···H bonds, creating a three-dimensional network absent in the title compound .
C–Cl/π Interactions
- The title compound exhibits C–Cl/π interactions (3.82 Å), which are weaker than typical π–π stacking (~3.4 Å) but contribute to stability .
- In contrast, 4-Chloro-N-(3-chlorophenyl)benzamide lacks such interactions due to the meta-chloro placement, resulting in less dense packing .
Antimicrobial Activity
- Salicylamide Derivatives : Compounds like 5-chloro-2-hydroxy-N-(4-nitrophenyl)benzamide show potent activity against sulfate-reducing bacteria (e.g., Desulfovibrio piger), with 90% growth inhibition at 30 µmol/L .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
